Cas no 2877691-03-5 (4-ethoxy-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzothiazole)

4-Ethoxy-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzothiazole is a heterocyclic compound featuring a benzothiazole core functionalized with an ethoxy group and an azetidine-triazole moiety. This structure imparts unique physicochemical properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The presence of the triazole ring enhances its potential for hydrogen bonding and π-stacking interactions, while the azetidine spacer contributes to conformational rigidity. These characteristics suggest utility in the design of bioactive molecules, particularly as kinase inhibitors or antimicrobial agents. The compound’s synthetic versatility allows for further derivatization, enabling exploration of structure-activity relationships. Its stability under physiological conditions further supports its applicability in pharmaceutical research.

4-ethoxy-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzothiazole structure

2877691-03-5 structure

Product Name:4-ethoxy-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzothiazole

CAS No:2877691-03-5

MF:C₁₄H₁₅N₅OS

MW:301.366800546646

CID:5331283

PubChem ID:165435762

Update Time:2025-05-28

4-ethoxy-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

- AKOS040862465
- 2877691-03-5
- F6744-9717
- 4-ethoxy-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzothiazole
- 4-Ethoxy-2-[3-(2H-1,2,3-triazol-2-yl)-1-azetidinyl]benzothiazole
- Inchi： 1S/C14H15N5OS/c1-2-20-11-4-3-5-12-13(11)17-14(21-12)18-8-10(9-18)19-15-6-7-16-19/h3-7,10H,2,8-9H2,1H3
- InChI Key： KRYLVGCCGQWTGG-UHFFFAOYSA-N
- SMILES： S1C2=CC=CC(OCC)=C2N=C1N1CC(N2N=CC=N2)C1

Computed Properties

Exact Mass: 301.09973129g/mol
Monoisotopic Mass: 301.09973129g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 361
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 84.3Å²

Experimental Properties

Density: 1.50±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 505.1±60.0 °C(Predicted)
pka: 4.54±0.10(Predicted)

4-ethoxy-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzothiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6744-9717-2μmol	4-ethoxy-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzothiazole	2877691-03-5	2μmol	$85.5	2023-09-07
Life Chemicals	F6744-9717-5μmol	4-ethoxy-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzothiazole	2877691-03-5	5μmol	$94.5	2023-09-07
Life Chemicals	F6744-9717-10μmol	4-ethoxy-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzothiazole	2877691-03-5	10μmol	$103.5	2023-09-07
Life Chemicals	F6744-9717-20μmol	4-ethoxy-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzothiazole	2877691-03-5	20μmol	$118.5	2023-09-07
Life Chemicals	F6744-9717-1mg	4-ethoxy-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzothiazole	2877691-03-5	1mg	$81.0	2023-09-07
Life Chemicals	F6744-9717-2mg	4-ethoxy-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzothiazole	2877691-03-5	2mg	$88.5	2023-09-07
Life Chemicals	F6744-9717-3mg	4-ethoxy-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzothiazole	2877691-03-5	3mg	$94.5	2023-09-07
Life Chemicals	F6744-9717-4mg	4-ethoxy-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzothiazole	2877691-03-5	4mg	$99.0	2023-09-07
Life Chemicals	F6744-9717-5mg	4-ethoxy-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzothiazole	2877691-03-5	5mg	$103.5	2023-09-07
Life Chemicals	F6744-9717-10mg	4-ethoxy-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzothiazole	2877691-03-5	10mg	$118.5	2023-09-07

4-ethoxy-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzothiazole Related Literature

1. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
2. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
3. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
4. Fc microparticles can modulate the physical extent and magnitude of complement activity†

David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
5. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552

Additional information on 4-ethoxy-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzothiazole

Recent Advances in the Study of 4-ethoxy-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzothiazole (CAS: 2877691-03-5)

The compound 4-ethoxy-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzothiazole (CAS: 2877691-03-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways. The presence of the 1,2,3-triazole and benzothiazole moieties in its structure suggests a high affinity for various protein targets, making it a promising scaffold for drug development. Researchers have successfully synthesized this compound using optimized protocols, achieving high yields and purity, which is critical for further pharmacological evaluations.

In vitro and in vivo studies have demonstrated that 4-ethoxy-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzothiazole exhibits notable activity against a range of disease models, including inflammatory and oncological conditions. Mechanistic studies suggest that the compound interacts with key signaling proteins, thereby modulating cellular responses. These findings are supported by robust data from high-throughput screening assays and molecular docking simulations.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles, although metabolic stability remains an area for optimization. Researchers are currently exploring structural analogs to enhance its bioavailability and reduce potential off-target effects. Collaborative efforts between academic and industrial laboratories are accelerating the translation of these discoveries into preclinical development.

In conclusion, 4-ethoxy-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzothiazole represents a promising candidate for further drug development. Its unique chemical structure and demonstrated biological activity underscore its potential in addressing unmet medical needs. Future research should focus on elucidating its precise mechanism of action and optimizing its pharmacological properties to facilitate clinical translation.